N-(4-{[(2,4-dihydroxy-6-methyl-5-pyrimidinyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C13H14N4O5S/c1-7-11(12(19)16-13(20)14-7)17-23(21,22)10-5-3-9(4-6-10)15-8(2)18/h3-6,17H,1-2H3,(H,15,18)(H2,14,16,19,20)
• InChI Key: UQAQFKCJNZGIGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C13H14N4O5S
• Molecular Weight: 338.34 g/mol

Description

N-(4-{[(2,4-dihydroxy-6-methyl-5-pyrimidinyl)amino]sulfonyl}phenyl)acetamide, commonly known as PTAS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PTAS is a sulfonamide-based compound that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of PTAS is not fully understood. However, studies have shown that PTAS inhibits the activity of dihydrofolate reductase (DHFR), an enzyme that is essential for the synthesis of DNA and RNA. This inhibition leads to the depletion of nucleotides, which are essential for cell growth and division. PTAS has also been shown to induce apoptosis, a programmed cell death mechanism, in cancer cells.
Biochemical and Physiological Effects:
PTAS has been shown to have various biochemical and physiological effects. Studies have shown that PTAS inhibits the activity of DHFR, leading to the depletion of nucleotides. This inhibition leads to the inhibition of cell growth and division. PTAS has also been shown to induce apoptosis, a programmed cell death mechanism, in cancer cells. PTAS has been shown to inhibit angiogenesis, which is the process of new blood vessel formation, a critical step in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

PTAS has several advantages for lab experiments. It is a potent anti-cancer and antibacterial agent, making it an ideal candidate for cancer and bacterial research. PTAS is also easy to synthesize using an efficient method, making it readily available for research. However, PTAS has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for PTAS research. One area of research is the development of PTAS analogs with improved efficacy and reduced toxicity. Another area of research is the investigation of the potential use of PTAS in combination with other anti-cancer and antibacterial agents to enhance their efficacy. Additionally, the potential use of PTAS in other fields, such as agriculture and veterinary medicine, should be explored.

Synthesis Methods

PTAS is synthesized using a specific method that involves the reaction of 4-aminobenzenesulfonamide with 2,4-dihydroxy-6-methylpyrimidine in the presence of acetic anhydride. The resulting compound is then treated with acetic acid to obtain PTAS. This method is efficient and yields a high purity product.

Scientific Research Applications

PTAS has been extensively studied for its potential applications in various scientific fields. One of the primary research areas is cancer treatment. Studies have shown that PTAS has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. PTAS has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation, a critical step in tumor growth and metastasis.
PTAS has also been studied for its potential use as an antibacterial agent. Studies have shown that PTAS has strong antibacterial activity against various bacteria, including Escherichia coli and Staphylococcus aureus. PTAS has also been shown to inhibit biofilm formation, which is a critical factor in bacterial pathogenesis.